Methyl 5-(1,3-benzothiazol-2-yl)pentanoate
Cat. No. B3044724
M. Wt: 249.33 g/mol
InChI Key: DGJUIJHJDRLZAU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06642250B2
Procedure details
A solution of 5-(2-benzothiazolyl)pentanoic acid (1.54 g, 6.5 mmol, prepared according to the procedure of Example 12 in JP, A, 8-208631 (1996)) in hydrochloric acid-methanol (40 ml) was stirred at room temperature overnight, and evaporated. The residue was dissolved in chloroform, and washed with saturated aqueous sodium hydrogen carbonate. The organic layer was dried over anhydrous magnesium sulfate, evaporated, and purified through flash column chromatography to give methyl 5-(2-benzothiazolyl)pentanoate (1.08 g, 67%).
Yield
67%
Identifiers
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REACTION_CXSMILES
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[S:1]1[C:5]2[CH:6]=[CH:7][CH:8]=[CH:9][C:4]=2[N:3]=[C:2]1[CH2:10][CH2:11][CH2:12][CH2:13][C:14]([OH:16])=[O:15].Cl.[CH3:18]O>>[S:1]1[C:5]2[CH:6]=[CH:7][CH:8]=[CH:9][C:4]=2[N:3]=[C:2]1[CH2:10][CH2:11][CH2:12][CH2:13][C:14]([O:16][CH3:18])=[O:15] |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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S1C(=NC2=C1C=CC=C2)CCCCC(=O)O
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Step Two
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Name
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Quantity
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40 mL
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Type
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reactant
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Smiles
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Cl.CO
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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evaporated
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DISSOLUTION
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Type
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DISSOLUTION
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|
Details
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The residue was dissolved in chloroform
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WASH
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Type
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WASH
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|
Details
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washed with saturated aqueous sodium hydrogen carbonate
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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The organic layer was dried over anhydrous magnesium sulfate
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CUSTOM
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Type
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CUSTOM
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|
Details
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evaporated
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CUSTOM
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Type
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CUSTOM
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|
Details
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purified through flash column chromatography
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
|
S1C(=NC2=C1C=CC=C2)CCCCC(=O)OC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.08 g | |
| YIELD: PERCENTYIELD | 67% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
